3-Bromo-4-(oxan-4-yloxy)aniline
Overview
Description
Scientific Research Applications
Pharmaceutical Research
3-Bromo-4-(oxan-4-yloxy)aniline: is a compound that can be utilized in the development of pharmaceuticals. Its structure allows for the introduction of various substituents through bromination reactions, which can lead to the synthesis of novel drug candidates. The presence of the oxan-yloxy group may also contribute to the solubility and bioavailability of the derivatives .
Agrochemical Development
In agrochemistry, 3-Bromo-4-(oxan-4-yloxy)aniline serves as a precursor for the synthesis of herbicides and pesticides. Its bromine atom can undergo further chemical transformations, providing a versatile backbone for the creation of compounds that target specific pests or weeds without harming crops .
Material Science
This compound finds applications in material science, particularly in the synthesis of organic semiconductors. The bromine atom in 3-Bromo-4-(oxan-4-yloxy)aniline is a reactive site for coupling reactions, which are essential in creating conjugated polymers for electronic devices .
Chemical Synthesis
3-Bromo-4-(oxan-4-yloxy)aniline: is a valuable intermediate in organic synthesis. It can be used in cross-coupling reactions such as Suzuki and Heck reactions, which are pivotal for constructing complex organic molecules. The bromine atom acts as a good leaving group, facilitating the formation of carbon-carbon bonds .
Analytical Chemistry
In analytical chemistry, derivatives of 3-Bromo-4-(oxan-4-yloxy)aniline can be employed as standards or reagents. They can be used to calibrate instruments or as components in the development of new analytical methods, such as chromatography or spectroscopy .
Life Science Research
The compound’s derivatives could be explored for their biological activity. In life sciences, they might be used in the study of cell biology, as probes to understand biochemical pathways, or as potential therapeutic agents for various diseases .
properties
IUPAC Name |
3-bromo-4-(oxan-4-yloxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO2/c12-10-7-8(13)1-2-11(10)15-9-3-5-14-6-4-9/h1-2,7,9H,3-6,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMQGSFNZRGQLFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OC2=C(C=C(C=C2)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-(oxan-4-yloxy)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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